Cas no 2034620-27-2 (N-cyclopropyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide)

• Product Name: N-cyclopropyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide
• CAS No: 2034620-27-2
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 5552971
• Update Time: 2025-08-04

N-cyclopropyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide

• Inchi： 1S/C13H16N2O3/c16-13(15-10-2-3-10)9-1-4-12(14-7-9)18-11-5-6-17-8-11/h1,4,7,10-11H,2-3,5-6,8H2,(H,15,16)
• InChI Key： BNGYIHWVRHKEDK-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCOC2)=CC=C1C(NC1CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-cyclopropyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide

Introduction to N-cyclopropyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide (CAS No. 2034620-27-2)

N-cyclopropyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide, a compound with the chemical identifier CAS No. 2034620-27-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a cyclopropyl group and an oxolane moiety in its structure imparts distinct chemical properties that make it a promising candidate for further research and development.

The compound's structure consists of a pyridine core, which is a well-known scaffold in medicinal chemistry, linked to a carboxamide functional group. The pyridine ring is particularly noteworthy as it serves as a hydrogen bond acceptor and can interact with various biological targets. The N-cyclopropyl substituent enhances the molecule's lipophilicity, potentially improving its membrane permeability and bioavailability. This feature is crucial for drug design, as it can significantly influence the compound's pharmacokinetic profile.

The oxolane ring, another key structural element, introduces an additional layer of complexity to the molecule. Oxolane derivatives are known for their stability and versatility in forming hydrogen bonds, making them valuable in the design of bioactive molecules. The 6-(oxolan-3-yloxy)pyridine moiety suggests that this compound may exhibit unique interactions with biological targets, which could be exploited for therapeutic purposes.

In recent years, there has been growing interest in the development of novel compounds targeting neurological disorders. The pyridine-based scaffold has been extensively studied for its potential in treating conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. The unique combination of structural features in N-cyclopropyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide makes it an intriguing candidate for further investigation in this area.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets simultaneously. This polypharmacicity can be advantageous in treating complex diseases that involve multiple pathways. For instance, studies have shown that compounds with similar structural motifs can modulate neurotransmitter systems and inflammatory pathways, which are often dysregulated in neurological disorders.

The synthesis of N-cyclopropyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide involves several key steps that highlight the ingenuity of modern synthetic chemistry. The introduction of the cyclopropyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the oxolane ring necessitates careful selection of reagents and catalysts to achieve optimal results. These synthetic challenges underscore the complexity and sophistication involved in developing novel pharmaceuticals.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can identify potential binding sites and predict how N-cyclopropyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide might interact with target proteins. These predictions can then be validated through experimental studies, providing a more efficient route to drug discovery.

The compound's potential applications extend beyond neurological disorders. Preliminary studies suggest that it may also have anti-inflammatory and antioxidant properties, making it relevant for treating conditions such as rheumatoid arthritis and oxidative stress-related diseases. The versatility of this molecule underscores its significance as a lead compound for further exploration.

In conclusion, N-cyclopropyl-6-(oxolan-3-yloxy)pyridine-3-carboxamide (CAS No. 2034620-27-2) is a structurally complex and multifaceted compound with significant potential in pharmaceutical research. Its unique combination of functional groups and biological activities makes it an attractive candidate for further development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.